Cas no 69659-17-2 (Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)-)

• Product Name: Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)-
• CAS No: 69659-17-2
• Molecular Formula: C₃H₄N₄OS
• Molecular Weight: 144.15506
• CID: 520856
• PubChem ID: 4553276

Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)- Properties

Names and Identifiers

• Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)-
• N-(5-sulfanylidene-1H-1,2,4-triazol-4-yl)formamide
• 4-formylamino-2,3-dihydro-4H-1,2,4-triazole-3-thione
• 4-formylamino-2,4-dihydro-[1,2,4]triazole-3-thione
• AC1NC4X7
• NSC113445
• 69659-17-2
• NSC-113445
• DTXSID50404195

• InChIKey： AQBCQCZKNPLOSG-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H4N4OS/c8-2-5-7-1-4-6-3(7)9/h1-2H,(H,5,8)(H,6,9)
• SMILES： C1=NNC(=S)N1NC=O

Computed Properties

• Exact Mass: 144.01072
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 144.011
• Heavy Atom Count: 9
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 88.8A^2

Experimental Properties

• LogP: 0.34950
• PSA: 56.73
• Refractive Index: 1.789
• Boiling Point: 214.8°C at 760 mmHg
• Flash Point: 83.7°C
• Density: 1.73